RGS10 modulator-1

RGS10 Microglia Neuroinflammation
⚠ Attention: For research use only. Not for human or veterinary use.
Molecular Formula C16H15BrN2O3S2
Molecular Weight 427.3 g/mol
Cat. No. B15604189
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Technical Parameters


Basic Identity
Product NameRGS10 modulator-1
Molecular FormulaC16H15BrN2O3S2
Molecular Weight427.3 g/mol
Structural Identifiers
InChIInChI=1S/C16H15BrN2O3S2/c1-3-12-8-15(22-18-12)11-7-16(23-9-11)24(20,21)19-14-5-4-10(2)6-13(14)17/h4-9,19H,3H2,1-2H3
InChIKeyULDCBNUEUSGUAO-UHFFFAOYSA-N
Commercial & Availability
Standard Pack Sizes1 mg / 5 mg / 10 mg / 25 mg / Bulk Custom
AvailabilityIn Stock
Custom SynthesisAvailable on request

RGS10 modulator-1 (Compound 15) – First-in-Class Small Molecule for Reversing Microglial RGS10 Silencing in Neuroinflammation Research


RGS10 modulator-1 (designated compound 15; CAS 1113116-62-3; molecular formula C₁₆H₁₅BrN₂O₃S₂; MW 427.3 g/mol) is a small molecule identified from a phenotypic high-throughput screen of 9,600 compounds for the ability to reverse interferon-γ (IFNγ)–induced silencing of Regulator of G protein Signaling 10 (RGS10) in BV-2 microglial cells [1]. RGS10 is a GTPase-activating protein highly expressed in microglia that suppresses pro-inflammatory signaling; its transcriptional silencing during microglial activation contributes to chronic neuroinflammation and neurotoxicity characteristic of neurodegenerative diseases [1]. RGS10 modulator-1 represents the first published chemical tool capable of reversing stimulus-induced RGS10 silencing at both the mRNA and protein levels in a cellular model of neuroinflammation [1]. The compound is available from multiple specialty chemical vendors for research use only .

Why RGS10 modulator-1 Cannot Be Replaced by Other RGS Modulators, HDAC Inhibitors, or In-Class Screening Hits


RGS10 modulator-1 (compound 15) operates through a mechanism that is both stimulus-specific and outcome-distinct relative to the most chemically and pharmacologically proximate alternatives. Within the same high-throughput screen, four other confirmed hits (compounds 7, 8, 13, and 14) also reversed IFNγ-induced RGS10 mRNA suppression, yet only compound 15 achieved statistically significant reversal at the protein level [1]. Furthermore, the broad-spectrum HDAC inhibitor trichostatin A (TSA), which can also reverse RGS10 silencing, does so by blocking histone deacetylation at the RGS10 promoter and is active against both LPS- and IFNγ-induced silencing—unlike compound 15, which acts exclusively on the IFNγ signaling axis and does not reverse LPS-induced RGS10 suppression [1][2]. RGS4-targeted inhibitors such as CCG-50014 (IC₅₀ 30 nM against RGS4) operate via direct inhibition of RGS–Gα protein–protein interactions at the catalytic level rather than by modulating RGS10 expression [3]. Indirect RGS10 activators (e.g., forskolin, resveratrol, Y-27632) modulate RGS10 activity through upstream kinase signaling cascades rather than reversing transcriptional silencing, and none have been validated in a microglial neuroinflammation context for RGS10 expression rescue [1]. These mechanistic and functional distinctions make generic substitution among RGS modulators scientifically unsound for experiments requiring specific reversal of stimulus-induced RGS10 transcriptional silencing.

RGS10 modulator-1 (Compound 15): Quantitative Head-to-Head Differentiation Evidence for Scientific Procurement Decisions


Evidence Item 1: Unique Statistically Significant RGS10 Protein-Level Reversal Among All Five Confirmed Screening Hits

In a direct head-to-head comparison within the same study, only RGS10 modulator-1 (compound 15) achieved statistically significant reversal of IFNγ-induced RGS10 protein suppression at 48 hours. All five confirmed hits (compounds 7, 8, 13, 14, and 15) significantly reversed RGS10 mRNA suppression, and all displayed a trend toward reversing RGS10 protein levels at 48 h; however, only the effect of compound 15 reached statistical significance [1]. The four comparator compounds (7, 8, 13, and 14) failed to reach the statistical threshold for protein-level rescue, despite showing robust activity at the mRNA level [1].

RGS10 Microglia Neuroinflammation Protein expression Western blot

Evidence Item 2: Dual Suppression of Both iNOS and COX-2 Inflammatory Markers, Differentiating Compound 15 from Structurally Similar Hits

Among the five confirmed hits, RGS10 modulator-1 (compound 15) and compound 14 uniquely suppressed both iNOS and COX-2 mRNA expression induced by IFNγ, whereas compounds 7 and 8 suppressed only iNOS (not COX-2), and none of the compounds suppressed TNFα [1]. Compounds 7 and 8 differ only in the position of a single fluorine substituent (ortho- vs. meta-), yet they share an identical inflammatory gene suppression pattern limited to iNOS. This differential pharmacological profile indicates that compound 15 engages a distinct molecular target or signaling node within the IFNγ pathway compared to the structurally clustered compounds 7 and 8 [1].

iNOS COX-2 Inflammatory gene expression Microglia RGS10

Evidence Item 3: IFNγ-Specific Pathway Selectivity vs. Broad-Spectrum HDAC Inhibitor Trichostatin A (TSA)

RGS10 modulator-1 (compound 15) and the other four screening hits do not reverse lipopolysaccharide (LPS)–induced RGS10 silencing, nor do they increase RGS10 levels in the absence of an inflammatory stimulus [1]. This contrasts sharply with the broad-spectrum HDAC inhibitor trichostatin A (TSA), which has been shown to block RGS10 transcriptional silencing induced by both LPS and IFNγ in BV-2 cells and primary microglia [2]. TSA acts through global histone hyperacetylation at the RGS10 promoter and carries well-documented broad epigenetic effects and toxicities that fundamentally limit its utility as a selective tool for chronic CNS disease models [1][2]. The lack of efficacy of compound 15 against LPS-induced RGS10 suppression—which also requires HDAC activity—further demonstrates that it acts through a mechanism distinct from HDAC inhibition [1].

Stimulus selectivity IFNγ LPS HDAC inhibitor TSA RGS10

Evidence Item 4: Concentration-Dependent RGS10 Protein Rescue at Lower Effective Concentrations in Native Cellular Context vs. Engineered Reporter Assay

RGS10 modulator-1 (compound 15) reversed IFNγ-induced RGS10 silencing in a concentration-dependent manner, with significant increases in RGS10 mRNA at all concentrations tested (0.5–20 μM) and significant RGS10 protein level reversal at concentrations ≥5 μM in native BV-2 cells [1]. The concentration required for significant protein-level rescue in these native-cell experiments was notably lower than the estimated EC₅₀ value determined in the HiBiT reporter assay (which was approximate for compound 15 because maximum efficacy was not reached at 100 μM) [1]. The five hits had HiBiT assay EC₅₀ values ranging from 13.8 to 78.8 μM, with the EC₅₀ for compound 15 falling at the higher end of this range and reported as approximate [1].

Dose-response RGS10 protein Native expression EC50 HiBiT assay

Evidence Item 5: First Demonstrated Small Molecule Capable of Reversing RGS10 Silencing in Microglia – A Validated Chemical Probe with No Existing Alternative

Prior to the screen that identified RGS10 modulator-1 (compound 15), no chemical tools existed with the ability to reverse stimulus-induced RGS10 silencing in microglia [1]. The publication explicitly states: 'This is the first demonstration of the potential for small molecule intervention to modulate the RGS10 expression in microglia' [1]. The screen of 9,600 compounds from a CNS-focused library yielded only five confirmed hits that reversed IFNγ-induced RGS10 suppression at the transcript level, and only one (compound 15) that achieved statistically significant reversal at the protein level [1][3]. Outside of this specific chemical series, the only pharmacological intervention reported to reverse RGS10 silencing in microglia is the broad HDAC inhibitor TSA, which operates through a non-selective epigenetic mechanism unsuitable for chronic CNS applications [2]. No other published small molecule, peptide, or biologic has been demonstrated to rescue endogenous RGS10 expression in microglial cells [1][3].

Chemical probe First-in-class RGS10 Microglia Tool compound

Evidence Item 6: PAINS-Free Chemotype with Structurally Distinct Mechanism Relative to Clustered Analog Compounds 7 and 8

Computational PAINS (Pan-Assay Interference Compounds) assessment of RGS10 modulator-1 (compound 15) and the other four confirmed hits revealed no structural alerts, confirming that the observed activity is not attributable to promiscuous assay-interfering substructures [1]. Importantly, compounds 7 and 8—which differ only in the position of a single fluorine atom (ortho- vs. meta-) and share an identical iNOS-only inflammatory gene suppression pattern—cluster together structurally, whereas compounds 13, 14, and 15 exhibit greater structural diversity and share the broader iNOS + COX-2 dual suppression phenotype [1]. The paper notes that the diverse structures of compounds 13, 14, and 15 'could suggest the engagement of distinct molecular targets' [1], indicating that compound 15 may operate through a target engagement profile different from the structurally clustered pair 7/8.

PAINS Chemical probe quality Structure-activity relationship Medicinal chemistry Selectivity

Recommended Application Scenarios for RGS10 modulator-1 (Compound 15) Based on Verified Differentiation Evidence


Scenario 1: Functional Rescue of RGS10 Protein Expression in IFNγ-Activated Microglial Models of Neuroinflammation

In experiments where the primary readout requires restoration of endogenous RGS10 protein levels—not merely transcript upregulation—RGS10 modulator-1 (compound 15) is the only validated hit from the published screen that achieves statistically significant protein-level rescue at 48 h post-IFNγ stimulation [1]. Researchers studying RGS10-dependent suppression of microglial cytokine production or neuroprotection should use compound 15 at 5–20 μM in BV-2 cells with IFNγ (10 ng/mL) co-treatment for 24–48 h, with Western blot confirmation of RGS10 protein restoration [1]. Compounds 7, 8, 13, and 14 are unsuitable for protein-level studies due to lack of statistical significance at this endpoint [1].

Scenario 2: Dissecting IFNγ-Specific vs. LPS/TLR4-Specific Pathways of RGS10 Transcriptional Silencing

RGS10 modulator-1 (compound 15) exhibits exclusive activity on the IFNγ signaling axis and does not reverse LPS-induced RGS10 silencing [1]. This stimulus selectivity makes compound 15 a powerful tool for experiments designed to distinguish IFNγ-JAK-STAT-mediated mechanisms of RGS10 regulation from TLR4/NF-κB-mediated mechanisms. The broad HDAC inhibitor TSA affects both pathways and is therefore unsuitable for pathway-specific dissection [2]. In a typical experimental design, BV-2 cells are stimulated with IFNγ (10 ng/mL) or LPS (10 ng/mL) for 24 h in the presence or absence of compound 15 (20 μM), and RGS10 mRNA/protein levels are compared across conditions to attribute effects specifically to the IFNγ axis [1].

Scenario 3: Investigating the Link Between RGS10 Expression Rescue and Inflammatory Gene Suppression (iNOS and COX-2)

Compound 15 suppresses both iNOS and COX-2 mRNA expression in IFNγ-activated BV-2 cells, whereas compounds 7 and 8 suppress only iNOS [1]. This broader anti-inflammatory profile makes compound 15 the preferred tool for studying the mechanistic connection between RGS10 expression restoration and downstream COX-2 regulation—a pathway implicated in prostaglandin-mediated neuroinflammatory amplification. Experiments should include compound 14 as a comparator (which shares the dual iNOS/COX-2 suppression phenotype but has a structurally distinct chemotype) to control for compound-specific off-target effects, and compounds 7 or 8 as negative controls for COX-2 suppression [1].

Scenario 4: Chemical Probe for Target Identification and Mechanistic Deconvolution Studies

As the first-in-class small molecule tool for RGS10 expression modulation in microglia—with a clean PAINS profile and a mechanism distinct from HDAC inhibition—RGS10 modulator-1 (compound 15) is suitable for target deconvolution campaigns using proteomic approaches (e.g., affinity chromatography, thermal proteome profiling, or photoaffinity labeling) to identify the molecular target(s) responsible for its IFNγ-pathway-selective activity [1]. The publication's authors have explicitly stated that 'future studies will utilize proteomic approaches to identify the target for these compounds' and that 'until the target(s) for these compounds are identified, rational chemical optimization will be challenging' [1]. Procurement of compound 15 enables independent academic or industrial laboratories to participate in this target identification effort, which is currently an open and active area of investigation [1][3].

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